2-(4-{[(4-chlorophenyl)amino]sulfonyl}phenoxy)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-[4-[(4-chlorophenyl)sulfamoyl]phenoxy]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C24H25ClN2O6S/c1-31-22-12-3-17(15-23(22)32-2)13-14-26-24(28)16-33-20-8-10-21(11-9-20)34(29,30)27-19-6-4-18(25)5-7-19/h3-12,15,27H,13-14,16H2,1-2H3,(H,26,28)
• InChI Key: UUZJJBCFCUKVJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)COC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C24H25ClN2O6S
• Molecular Weight: 505.0 g/mol

Description

Phenoxy acetamide and its derivatives, such as chalcone, indole, and quinoline, have been the subject of recent investigations into their synthesis and pharmacological activities. These compounds are considered important in medicinal chemistry, which combines chemistry and pharmacology to design and develop new pharmaceutical compounds.

Synthesis Analysis

The synthesis of phenoxy acetamide and its derivatives involves many chemical techniques and computational chemistry applications. Protodeboronation of pinacol boronic esters, which are valuable building blocks in organic synthesis, has been reported.

Molecular Structure Analysis

The molecular structure of these compounds is studied in terms of molecular interactions with triggered functional groups or specific physicochemical properties.

Chemical Reactions Analysis

The principal types of reactions involving aromatic rings like these are substitution, addition, and oxidation. Electrophilic substitution is the most common type.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are typically studied based on their molecular interactions in terms of molecular structure with triggered functional groups or specific physicochemical properties.

Future Directions

From a biological and industrial point of view, the literature review may provide an opportunity for chemists to design new derivatives of phenoxy acetamide and its derivatives that proved to be successful agents in view of safety and efficacy to enhance life quality.